Cas no 1805919-86-1 (5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide)

• Product Name: 5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide
• CAS No: 1805919-86-1
• MF: C₆H₅F₂N₃O₄S
• MW: 253.183406591415
• CID: 4811737
• Update Time: 2025-10-05

5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H5F2N3O4S/c7-5(8)3-1-4(11(12)13)6(10-2-3)16(9,14)15/h1-2,5H,(H2,9,14,15)
• InChI Key： IODUSDFNXQQQEU-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(F)F)=CN=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 0.2
• Topological Polar Surface Area: 127

Additional information on 5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide

Comprehensive Overview of 5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1805919-86-1)

5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1805919-86-1) is a specialized sulfonamide derivative with a unique nitropyridine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of a difluoromethyl group and a nitro substituent enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a bioactive scaffold, which could lead to breakthroughs in treating diseases or improving agricultural yields.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide has surged, driven by their stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves metabolic stability and binding affinity. This compound’s sulfonamide moiety further adds to its versatility, enabling interactions with various biological targets. Its potential applications align with trending searches such as "fluorine in drug design" and "nitropyridine derivatives in agriculture," reflecting its relevance in cutting-edge research.

The synthesis of CAS No. 1805919-86-1 involves multi-step organic reactions, including nitration and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring its suitability for further applications. Its stability under various conditions makes it a reliable candidate for industrial-scale production, addressing queries like "how to synthesize nitropyridine sulfonamides" frequently searched by chemists.

Beyond its chemical properties, 5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide is also explored for its environmental impact. With growing interest in green chemistry, researchers are investigating sustainable methods to produce such compounds without hazardous byproducts. This aligns with popular search terms like "eco-friendly synthesis of sulfonamides" and "biodegradable agrochemicals," highlighting its alignment with global sustainability goals.

In summary, 5-(Difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1805919-86-1) represents a promising intersection of pharmaceutical and agrochemical innovation. Its structural features and functional groups make it a subject of ongoing research, answering frequently asked questions like "what are the uses of difluoromethyl compounds" and "how do nitropyridines enhance drug efficacy." As science advances, this compound is poised to play a pivotal role in addressing modern challenges in health and agriculture.